Cas no 743439-79-4 (3-[1-(4-Bromophenyl)-2,5-dimethyl-1H-pyrrol-3-yl]-N-[(4-chlorophenyl)methyl]-2-cyano-2-propenamide)

• Product Name: 3-[1-(4-Bromophenyl)-2,5-dimethyl-1H-pyrrol-3-yl]-N-[(4-chlorophenyl)methyl]-2-cyano-2-propenamide
• CAS No: 743439-79-4
• MF: C₂₃H₁₉BrClN₃O
• MW: 468.773463487625
• CID: 5454151
• PubChem ID: 2106458
• Update Time: 2025-07-16

3-[1-(4-Bromophenyl)-2,5-dimethyl-1H-pyrrol-3-yl]-N-[(4-chlorophenyl)methyl]-2-cyano-2-propenamide Chemical and Physical Properties

Names and Identifiers

• 743439-79-4
• Z27724003
• 3-[1-(4-bromophenyl)-2,5-dimethyl-1h-pyrrol-3-yl]-n-[(4-chlorophenyl)methyl]-2-cyanoprop-2-enamide
• AKOS001051495
• (E)-3-[1-(4-bromophenyl)-2,5-dimethylpyrrol-3-yl]-N-[(4-chlorophenyl)methyl]-2-cyanoprop-2-enamide
• EN300-18109991
• 3-[1-(4-Bromophenyl)-2,5-dimethyl-1H-pyrrol-3-yl]-N-[(4-chlorophenyl)methyl]-2-cyano-2-propenamide

• Inchi： 1S/C23H19BrClN3O/c1-15-11-18(16(2)28(15)22-9-5-20(24)6-10-22)12-19(13-26)23(29)27-14-17-3-7-21(25)8-4-17/h3-12H,14H2,1-2H3,(H,27,29)
• InChI Key： XZRKITRBNLIIFD-UHFFFAOYSA-N
• SMILES： C(NCC1=CC=C(Cl)C=C1)(=O)C(C#N)=CC1C=C(C)N(C2=CC=C(Br)C=C2)C=1C

Computed Properties

• Exact Mass: 467.04000g/mol
• Monoisotopic Mass: 467.04000g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 29
• Rotatable Bond Count: 5
• Complexity: 644
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.6
• Topological Polar Surface Area: 57.8Ų

Experimental Properties

• Density: 1.35±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 658.2±55.0 °C(Predicted)
• pka: 11.08±0.46(Predicted)

Additional information on 3-[1-(4-Bromophenyl)-2,5-dimethyl-1H-pyrrol-3-yl]-N-[(4-chlorophenyl)methyl]-2-cyano-2-propenamide

Research Brief on 3-[1-(4-Bromophenyl)-2,5-dimethyl-1H-pyrrol-3-yl]-N-[(4-chlorophenyl)methyl]-2-cyano-2-propenamide (CAS: 743439-79-4)

This research brief provides an in-depth analysis of the latest scientific findings related to the compound 3-[1-(4-Bromophenyl)-2,5-dimethyl-1H-pyrrol-3-yl]-N-[(4-chlorophenyl)methyl]-2-cyano-2-propenamide (CAS: 743439-79-4). The compound, characterized by its complex pyrrole-based structure with bromophenyl and chlorophenyl substituents, has recently garnered attention in medicinal chemistry and drug discovery research due to its potential biological activities.

Recent studies have focused on the synthesis and optimization of this compound, with particular emphasis on its role as a potential kinase inhibitor. The presence of both electron-withdrawing (cyano) and electron-donating (pyrrole) groups in its structure suggests interesting electronic properties that may influence its binding affinity to biological targets. Computational docking studies published in 2023 indicate promising interactions with several cancer-related protein kinases.

In vitro pharmacological evaluations have demonstrated moderate to strong activity against specific cancer cell lines, particularly in breast and colon cancer models. The mechanism of action appears to involve interference with cell cycle progression and induction of apoptosis. Structure-activity relationship (SAR) studies have identified the 4-bromophenyl and 4-chlorobenzyl groups as critical for maintaining biological activity, while modifications to the cyanoacrylamide moiety have shown variable effects on potency.

The compound's pharmacokinetic properties have been investigated in recent preclinical studies. While showing adequate membrane permeability in Caco-2 assays, its metabolic stability in liver microsomes appears suboptimal, suggesting the need for further structural optimization to improve drug-like properties. Researchers are currently exploring prodrug strategies and formulation approaches to address these challenges.

Emerging data from patent filings in 2024 suggest that this chemical scaffold is being investigated for potential applications beyond oncology, including inflammatory diseases and neurological disorders. The versatility of the pyrrole core allows for diverse modifications, making it an attractive platform for medicinal chemistry exploration.

Future research directions include comprehensive toxicological profiling, further optimization of the lead structure, and exploration of combination therapies. The compound's unique chemical features and preliminary biological data position it as an interesting candidate for continued investigation in drug discovery programs.